Cas no 628703-61-7 (O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine)

• Product Name: O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine
• CAS No: 628703-61-7
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1040346
• PubChem ID: 10420028
• Update Time: 2025-07-18

O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine
• 5-[(Aminooxy)methyl]-2-(1H-pyrazol-1-yl)pyridine
• O-[(6-pyrazol-1-ylpyridin-3-yl)methyl]hydroxylamine
• AK-87488
• ANW-65840
• CTK8C1074
• KB-259070
• O-(2-(pyrazol-1-yl)pyridin-5-yl)methylhydroxylamine
• o-(6-pyrazol-1-yl-pyridin-3-ylmethyl)-hydroxylamine
• O-(6-pyrazol-1-yl-pyridin-3-ylmethyl)hydroxylamine
• O-[2-(pyrazole-1-yl)pyridine-5-yl]methylhydroxylamine
• SureCN1598470
• DTXSID50439568
• SCHEMBL1598470
• O-{[6-(1H-Pyrazol-1-yl)pyridin-3-yl]methyl}hydroxylamine
• 628703-61-7
• GHOSFAKZZYSFCX-UHFFFAOYSA-N
• A868332
• DB-335419

• MDL： MFCD22543788
• Inchi： 1S/C9H10N4O/c10-14-7-8-2-3-9(11-6-8)13-5-1-4-12-13/h1-6H,7,10H2
• InChI Key： GHOSFAKZZYSFCX-UHFFFAOYSA-N
• SMILES： O(CC1=CN=C(C=C1)N1C=CC=N1)N

Computed Properties

• Exact Mass: 190.08500
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.96000
• LogP: 1.35790

Additional information on O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine

Professional Introduction to O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine (CAS No: 628703-61-7)

O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 628703-61-7, represents a novel molecular entity with a unique structural framework that has the potential to revolutionize drug discovery and development. The presence of both pyrazole and pyridine moieties in its structure endows it with distinct chemical and biological properties, making it a promising candidate for further exploration in therapeutic applications.

The structural composition of O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine is characterized by a hydroxylamine functional group attached to a benzyl-like moiety, which is further substituted with a pyridine ring at the 3-position. This particular arrangement of heterocyclic rings and functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The compound's dual functionality makes it an intriguing subject for research in the development of novel pharmacological agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Pyrazole and pyridine derivatives, in particular, have been extensively studied for their roles in drug design. The compound O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine embodies the synergy between these two heterocyclic systems, offering a unique scaffold for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in the development of new drugs. The pyrazole ring is known for its ability to act as a pharmacophore, contributing to the binding affinity and selectivity of drug candidates. Similarly, the pyridine moiety can interact with various biological targets, enhancing the compound's pharmacological profile. The hydroxylamine group adds another layer of complexity, providing opportunities for further functionalization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine for further experimental validation. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

The synthesis of O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazole ring into the molecular structure typically involves condensation reactions between hydrazines and α-haloketones or α-haloaldehydes. Subsequent functionalization of the pyridine ring at the 3-position can be achieved through nucleophilic substitution reactions or metal-catalyzed coupling reactions.

The hydroxylamine group is introduced through nucleophilic addition reactions or oxidation of primary alcohols. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological testing. Advances in synthetic methodologies have made it possible to construct complex molecules like O-((6-(1H-Pyrazol-1-yl)pyridin-3-yl)methyl)hydroxylamine with greater ease and efficiency.

In terms of biological activity, preliminary studies on O-((6-(1H-Pyrazol-1-y]pyridin\)-3\)-y]methyl)hydroxyla mine have shown promising results in various assay systems. The compound exhibits inhibitory activity against certain enzymes that are implicated in inflammatory responses and cancer progression. These findings suggest that it may have therapeutic potential in conditions such as chronic inflammation and oncological disorders.

The interaction between O-\(\textbf{((6-(1H-pyrazol\text{-}1\text{-}y]pyridin\text{-}3\text{-}y]methyl)}\textbf{)}\)-hydroxyla mine and biological targets is mediated by multiple binding interactions, including hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are critical for determining the compound's binding affinity and selectivity. Understanding these interactions at a molecular level is essential for designing more effective drug candidates.

Recent research has also highlighted the importance of structure-based drug design in optimizing lead compounds like O-\(\textbf{((6-(IH-pyr azol\text{-}l\text{-}yllpyridin\text{-}3\text{-}yllmethyl)}\textbf{)}\)-hydroxyla mine). By integrating computational modeling with experimental data, scientists can refine the structural features of the compound to enhance its pharmacological properties. This approach has led to significant advancements in drug development pipelines.

The future prospects of O-\(\textbf{((6-(IH-pyr azol\text{-}l\text{-}yllpyridin\text{-}3\text{-}yllmethyl)}\textbf{)}\)-hydroxyla mine are vast, with potential applications spanning multiple therapeutic areas. Further research is needed to fully elucidate its mechanism of action and assess its safety profile in preclinical studies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, O-\(\textbf{((6-(IH-pyr azol\text{-}l\text{-}yllpyridin \text{-}3 \text{- }yllmethyl)} \)\(\textbf{)} \)-hydroxyla mine (CAS No: 628703\-61\-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its synthesis involves sophisticated organic reactions that highlight the progress made in synthetic methodologies. As research continues to uncover its therapeutic potential, this compound holds great promise for contributing to future medical breakthroughs.